Cas no 944907-25-9 (2-3-(dimethylamino)phenylacetaldehyde)

• Product Name: 2-3-(dimethylamino)phenylacetaldehyde
• CAS No: 944907-25-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5757607
• PubChem ID: 55264119
• Update Time: 2025-06-08

2-3-(dimethylamino)phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(DIMETHYLAMINO)PHENYL]ACETALDEHYDE
• AB57633
• 944907-25-9
• DTXSID101289810
• AKOS006305764
• EN300-1841874
• 2-(3-(Dimethylamino)phenyl)acetaldehyde
• SCHEMBL1295097
• 3-(Dimethylamino)benzeneacetaldehyde
• 3-dimethylaminophenylacetaldehyde
• 2-3-(dimethylamino)phenylacetaldehyde

• Inchi： 1S/C10H13NO/c1-11(2)10-5-3-4-9(8-10)6-7-12/h3-5,7-8H,6H2,1-2H3
• InChI Key： BENVWQMDLXHGBW-UHFFFAOYSA-N
• SMILES： O=CCC1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-3-(dimethylamino)phenylacetaldehyde

Introduction to 2-3-(Dimethylamino)phenylacetaldehyde (CAS No. 944907-25-9)

2-3-(Dimethylamino)phenylacetaldehyde (CAS No. 944907-25-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for the synthesis of more complex molecules and as a precursor in the development of novel drugs.

The chemical structure of 2-3-(dimethylamino)phenylacetaldehyde consists of a phenyl ring substituted with a dimethylamino group and an aldehyde functional group. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for a wide range of synthetic transformations. The dimethylamino group, in particular, can participate in various reactions such as nucleophilic addition and condensation, which are crucial for the synthesis of bioactive molecules.

Recent studies have highlighted the importance of 2-3-(dimethylamino)phenylacetaldehyde in the development of new therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The ability to fine-tune the chemical structure through modifications at the phenyl and aldehyde groups has enabled the creation of compounds with enhanced potency and selectivity.

In addition to its role in pharmaceutical research, 2-3-(dimethylamino)phenylacetaldehyde has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The conjugated π-electron system within the molecule allows for efficient charge transport and luminescence, which are essential for high-performance electronic devices.

The synthesis of 2-3-(dimethylamino)phenylacetaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of 3-dimethylaminobenzaldehyde with an appropriate reagent to form the desired aldehyde. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to improve yield and purity.

The physical properties of 2-3-(dimethylamino)phenylacetaldehyde, including its melting point, boiling point, and solubility, have been extensively studied to facilitate its use in various applications. For example, its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it easy to handle and process in laboratory settings. Additionally, its stability under different conditions has been evaluated to ensure its reliability as a reagent or intermediate.

In terms of safety and handling, while 2-3-(dimethylamino)phenylacetaldehyde is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Storage should be in a cool, dry place away from incompatible materials.

The environmental impact of 2-3-(dimethylamino)phenylacetaldehyde is another area of ongoing research. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of harmful solvents. For example, researchers at the University of Cambridge have explored the use of biocatalysts to synthesize this compound in an environmentally friendly manner.

In conclusion, 2-3-(dimethylamino)phenylacetaldehyde (CAS No. 944907-25-9) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new uses and improvements in its synthesis, further solidifying its importance in modern scientific endeavors.